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Compound of Interest

Compound Name: 1-(3-Bromophenyl)piperidin-4-one

Cat. No.: B1292928 Get Quote

An In-Depth Technical Guide to 1-(3-Bromophenyl)piperidin-4-one

CAS Number: 1016769-81-5

This technical guide provides a comprehensive overview of 1-(3-Bromophenyl)piperidin-4-
one, a key intermediate in pharmaceutical synthesis and organic chemistry. Tailored for

researchers, scientists, and professionals in drug development, this document details the

compound's physicochemical properties, synthesis protocols, and applications, supported by

structured data and procedural diagrams.

Physicochemical and Structural Data
1-(3-Bromophenyl)piperidin-4-one is a heterocyclic ketone that serves as a versatile building

block in medicinal chemistry.[1][2] Its structure incorporates a piperidin-4-one core N-

substituted with a 3-bromophenyl group. This combination of a reactive ketone and a

functionalized aromatic ring makes it a valuable precursor for a diverse range of more complex

molecules. The presence of the bromine atom provides a strategic site for further modifications

via cross-coupling reactions.[3]

Table 1: Physicochemical Properties of 1-(3-Bromophenyl)piperidin-4-one
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Property Value Reference

CAS Number 1016769-81-5 [1][2]

Molecular Formula C₁₁H₁₂BrNO [2][4]

Molecular Weight 254.12 g/mol [2][4]

Appearance Solid [1]

Boiling Point 377.6 ± 37.0 °C at 760 mmHg [1]

Density 1.5 ± 0.1 g/cm³ [1]

Purity ≥95% - 97% [1][4]

Storage Conditions
2-8°C or Room Temperature,

Sealed, Dry
[1][2]

SMILES Code
O=C1CCN(C2=CC=CC(Br)=C

2)CC1
[2]

Synthesis of 1-(3-Bromophenyl)piperidin-4-one
The synthesis of N-aryl piperidones like 1-(3-Bromophenyl)piperidin-4-one can be achieved

through several established organic chemistry methodologies. A prevalent method is the

palladium-catalyzed Buchwald-Hartwig amination, which involves the cross-coupling of an aryl

halide (1,3-dibromobenzene or 3-bromoaniline) with an amine (piperidin-4-one). This reaction is

highly valued for its efficiency and functional group tolerance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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